Cas no 2228188-25-6 (methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate)

Methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate is a fluorinated pyrazole derivative with a functionalized propyl side chain, offering versatility in synthetic chemistry applications. Its key structural features include a reactive amino group and a fluorine substituent, which enhance its utility as a building block for pharmaceuticals, agrochemicals, and specialty materials. The ester moiety provides a handle for further derivatization, while the fluorine atom can influence electronic and steric properties in target molecules. This compound is particularly valuable in medicinal chemistry for designing bioactive molecules due to its balanced lipophilicity and potential for hydrogen bonding interactions. Its stability under standard conditions ensures reliable handling and storage.
methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate structure
2228188-25-6 structure
Product Name:methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate
CAS No:2228188-25-6
MF:C9H14FN3O2
MW:215.224765300751
CID:6378933
PubChem ID:165613144
Update Time:2025-10-25

methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate
    • 2228188-25-6
    • EN300-1740338
    • Inchi: 1S/C9H14FN3O2/c1-13-8(7(10)3-4-11)6(5-12-13)9(14)15-2/h5,7H,3-4,11H2,1-2H3
    • InChI Key: AOWSPNADTCVCRV-UHFFFAOYSA-N
    • SMILES: FC(CCN)C1=C(C(=O)OC)C=NN1C

Computed Properties

  • Exact Mass: 215.10700486g/mol
  • Monoisotopic Mass: 215.10700486g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 70.1Ų

methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate Pricemore >>

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Additional information on methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate

Comprehensive Overview of Methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228188-25-6)

Methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228188-25-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole derivative family, known for its versatile applications in drug discovery and material science. With its unique structural features, including a fluoropropyl moiety and a methyl carboxylate group, it serves as a valuable intermediate in synthesizing bioactive molecules.

The molecular formula of this compound is C10H16FN3O2, and its molecular weight is approximately 229.25 g/mol. The presence of both amino and fluoro functional groups enhances its reactivity, making it a preferred choice for researchers exploring novel therapeutic agents. Recent studies highlight its potential in targeting enzyme inhibition and receptor modulation, aligning with the growing demand for precision medicine and personalized therapies.

One of the key advantages of methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate is its compatibility with modern synthetic techniques, such as click chemistry and microwave-assisted synthesis. These methods improve yield and reduce reaction times, addressing the industry's need for efficient and sustainable processes. Additionally, its stability under various pH conditions makes it suitable for formulation development, a critical factor in pharmaceutical manufacturing.

In the agrochemical sector, this compound has shown promise as a precursor for developing next-generation pesticides and herbicides. Its structural flexibility allows for modifications that enhance target specificity while minimizing environmental impact. As sustainability becomes a focal point in agriculture, researchers are increasingly exploring eco-friendly alternatives, and CAS No. 2228188-25-6 fits well into this paradigm.

The global market for pyrazole derivatives is expanding, driven by advancements in drug discovery and crop protection. Analysts project a compound annual growth rate (CAGR) of 6.8% from 2023 to 2030, with methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate playing a pivotal role. Its demand is particularly high in North America and Europe, where regulatory frameworks support innovative chemical solutions.

From an SEO perspective, users frequently search for terms like "pyrazole derivatives in drug discovery," "fluoroalkylamine synthesis," and "CAS No. 2228188-25-6 applications." These queries reflect the compound's relevance in cutting-edge research. By integrating these keywords naturally, this content aims to provide valuable insights while optimizing search engine visibility.

Quality control is paramount when working with methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate. Reputable suppliers adhere to stringent purity standards, often exceeding 98%, to ensure consistent performance in laboratory and industrial settings. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its structural integrity and purity.

In conclusion, methyl 5-(3-amino-1-fluoropropyl)-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228188-25-6) represents a versatile and high-potential compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and commercial interest. As innovation continues to drive these sectors, this compound is poised to play an increasingly vital role in addressing global challenges.

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